5-[2-tert-butyl-4-(hydroxymethyl)-5-methyl-phenyl]sulfanyl-4-hydroxy-2-isopropyl-2-[2-(4-pyridyl)ethyl]-3H-pyran-6-one

• Molecular Formula: C27H35NO4S
• Molecular Weight: 469.6 g/mol
• IUPAC Name: 5-[2-tert-butyl-4-(hydroxymethyl)-5-methylphenyl]sulfanyl-4-hydroxy-2-propan-2-yl-2-(2-pyridin-4-ylethyl)-3H-pyran-6-one
• InChI: InChI=1S/C27H35NO4S/c1-17(2)27(10-7-19-8-11-28-12-9-19)15-22(30)24(25(31)32-27)33-23-13-18(3)20(16-29)14-21(23)26(4,5)6/h8-9,11-14,17,29-30H,7,10,15-16H2,1-6H3
• InChI Key: RVGCMQUPAKTJDD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1CO)C(C)(C)C)SC2=C(CC(OC2=O)(CCC3=CC=NC=C3)C(C)C)O

Description

5-[2-tert-butyl-4-(hydroxymethyl)-5-methyl-phenyl]sulfanyl-4-hydroxy-2-isopropyl-2-[2-(4-pyridyl)ethyl]-3H-pyran-6-one is a useful research compound. Its molecular formula is C27H35NO4S and its molecular weight is 469.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The title compound was prepared as described in General Method 16a using 4-hydroxy-6-isopropyl-6-(2-pyridin-4-yl-ethyl)-5,6-dihydro-pyran-2-one (Example E-15; 0.8 mmol), toluene-4-thiosulfonic acid S-(2-tert-butyl-4-hydroxymethyl-5-methyl-phenyl)ester (Example BB-2; 0.9 mmol), potassium carbonate (3.1 mmol) in DMF (5 mL). The product was triturated from Et2O, mp 140-155° C. MS (APCI): 470 (M+H).